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Compound of Interest

Compound Name: Octyl galactofuranoside

Cat. No.: B15203240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the solubilization of membrane proteins

using the non-ionic detergent, Octyl β-D-galactofuranoside. This document outlines the

detergent's properties, a step-by-step experimental procedure, and key considerations for

optimizing protein extraction and stability.

Introduction
Octyl β-D-galactofuranoside is a non-ionic detergent used in the extraction and purification of

membrane proteins. Its amphipathic nature, with a hydrophilic galactofuranoside headgroup

and a hydrophobic octyl tail, allows it to disrupt the lipid bilayer and form micelles around

integral membrane proteins, thereby solubilizing them in an aqueous environment. The choice

of detergent is critical for maintaining the structural integrity and functional activity of the target

protein. Octyl β-D-galactofuranoside offers an alternative to more commonly used detergents

and may provide advantages for specific protein targets.

Physicochemical Properties
Understanding the physicochemical properties of Octyl β-D-galactofuranoside is essential for

designing effective solubilization protocols. A comparison with the closely related and widely

used detergent, n-Octyl-β-D-glucopyranoside, is provided below.
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Property
Octyl β-D-
galactofuranoside

n-Octyl-β-D-
glucopyranoside

Molecular Weight 292.37 g/mol [1] 292.38 g/mol [2]

Critical Micelle Concentration

(CMC)
~18-25 mM 20 - 25 mM[2]

Aggregation Number Not widely reported 84[2]

Appearance White solid[3] White solid[2]

Experimental Workflow for Membrane Protein
Solubilization
The following diagram illustrates the general workflow for the solubilization of membrane

proteins using Octyl β-D-galactofuranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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